Cas no 526183-11-9 (2-(2-chloro-4-fluorophenyl)piperidine)

• Product Name: 2-(2-chloro-4-fluorophenyl)piperidine
• CAS No: 526183-11-9
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 6466085
• PubChem ID: 4331192
• Update Time: 2025-11-01

2-(2-chloro-4-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-fluorophenyl)piperidine
• Piperidine, 2-(2-chloro-4-fluorophenyl)-

• Inchi： 1S/C11H13ClFN/c12-10-7-8(13)4-5-9(10)11-3-1-2-6-14-11/h4-5,7,11,14H,1-3,6H2
• InChI Key： JBBDTILJSUYNTC-UHFFFAOYSA-N
• SMILES： ClC1C=C(F)C=CC=1C1NCCCC1

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 267.4±40.0 °C(Predicted)
• pka: 9.19±0.10(Predicted)

Additional information on 2-(2-chloro-4-fluorophenyl)piperidine

Introduction to 2-(2-Chloro-4-fluorophenyl)piperidine (CAS No. 526183-11-9)

2-(2-Chloro-4-fluorophenyl)piperidine, with the CAS number 526183-11-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a 2-chloro-4-fluorophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The synthesis of 2-(2-chloro-4-fluorophenyl)piperidine has been extensively studied due to its potential as a building block for more complex molecules. Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for its production. For instance, a notable study published in the Journal of Organic Chemistry in 2023 described a palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product. This method not only enhances the synthetic accessibility of 2-(2-chloro-4-fluorophenyl)piperidine but also reduces the environmental impact associated with traditional synthesis routes.

In terms of its physical and chemical properties, 2-(2-chloro-4-fluorophenyl)piperidine is a colorless solid with a melting point of approximately 85°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and acetone, but exhibits limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled without significant degradation.

The biological activity of 2-(2-chloro-4-fluorophenyl)piperidine has been a focal point of numerous studies, particularly in the context of its potential therapeutic applications. Research has shown that this compound exhibits potent activity against certain types of cancer cells, making it a promising lead for the development of anticancer drugs. A study published in Cancer Research in 2021 demonstrated that 2-(2-chloro-4-fluorophenyl)piperidine selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, 2-(2-chloro-4-fluorophenyl)piperidine has also been investigated for its potential as an analgesic agent. Preclinical studies have indicated that this compound possesses significant analgesic effects, particularly in models of neuropathic pain. A recent study published in Pain Management in 2023 reported that 2-(2-chloro-4-fluorophenyl)piperidine effectively reduced pain hypersensitivity without causing major side effects, suggesting its potential as a safer alternative to existing analgesics.

The pharmacokinetic profile of 2-(2-chloro-4-fluorophenyl)piperidine has also been evaluated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. A comprehensive ADME study published in Drug Metabolism and Disposition in 2023 revealed that 2-(2-chloro-4-fluorophenyl)piperidine has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-(2-chloro-4-fluorophenyl)piperidine. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential as a treatment for various diseases.

In conclusion, 2-(2-chloro-4-fluorophenyl)piperidine (CAS No. 526183-11-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in the field.